Cas no 139590-63-9 (2-fluoro-3-methoxy-3-oxopropanoic Acid)

• Product Name: 2-fluoro-3-methoxy-3-oxopropanoic Acid
• CAS No: 139590-63-9
• MF: C₄H₅FO₄
• MW: 136.078505277634
• CID: 1276809
• PubChem ID: 15176477
• Update Time: 2025-04-20

2-fluoro-3-methoxy-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methoxy-3-oxopropanoic Acid
• 2-Fluoroisovanillin
• AG-H-18628
• Benzaldehyde, 2-fluoro-3-hydroxy-4-methoxy-
• CTK5E6770
• 2-fluoro-3-hydroxy-4-methoxy-benzaldehyde
• AKOS006290000
• Benzaldehyde,2-fluoro-3-hydroxy-4-methoxy-
• AC1Q4CCD
• AC1LCB4F
• 2-fluoro-malonic acid monomethyl ester
• 2-Fluoroisovanillin; AG-H-18628; Benzaldehyde, 2-fluoro-3-hydroxy-4-methoxy-; CTK5E6770; 2-fluoro-3-hydroxy-4-methoxy-benzaldehyde; AKOS006290000; Benzaldehyde,2-fluoro-3-hydroxy-4-methoxy-; AC1Q4CCD; AC1LCB4F; 2-fluoro-malonic acid monomethyl ester; 2-fluoroisovanillin;
• AKOS006379084
• PAUCQWVLVBSCTP-UHFFFAOYSA-N
• SCHEMBL224303
• 139590-63-9

• Inchi： 1S/C4H5FO4/c1-9-4(8)2(5)3(6)7/h2H,1H3,(H,6,7)
• InChI Key： PAUCQWVLVBSCTP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C(=O)OC

Computed Properties

• Exact Mass: 136.01718680g/mol
• Monoisotopic Mass: 136.01718680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų